Cas no 593235-02-0 (Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)-)

• Product name: Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)-
• CAS No: 593235-02-0
• MF: C₁₆H₁₆N₂O₃
• MW: 284.309844017029
• CID: 2834117
• PubChem ID: 9971118

Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• CHEMBL403751
• DTXSID40433510
• Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)-
• 593235-02-0
• pterocellin A

• Inchi： InChI=1S/C16H16N2O3/c1-9(2)6-11-15-10(4-5-17-11)16(20)12-7-13(19)14(21-3)8-18(12)15/h4-5,7-9H,6H2,1-3H3
• InChI Key： BTUUUXQHYCECEX-UHFFFAOYSA-N
• SMILES： CC(C)CC1=NC=CC2=C1N3C=C(C(=O)C=C3C2=O)OC

Computed Properties

• Exact Mass: 284.11609238g/mol
• Monoisotopic Mass: 284.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.5Ų
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives